4-Amino-1-benzyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol

• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 4-amino-1-benzyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-3-one
• InChI: InChI=1S/C13H16N4O/c14-10-6-15-7-11-12(10)13(18)16-17(11)8-9-4-2-1-3-5-9/h1-5,10,15H,6-8,14H2,(H,16,18)
• InChI Key: JWRCEYMDOBPPLY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(CN1)N(NC2=O)CC3=CC=CC=C3)N

Description

4-Amino-1-benzyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol (CAS 2060000-74-8) is a chemical compound with the molecular formula C13H16N4O and a molecular weight of 244.29 g/mol . It is a hexahydro derivative of the pyrazolopyridine core, a privileged scaffold in medicinal chemistry known for its structural resemblance to purine bases, which makes it a valuable template for designing biologically active molecules . While specific biological data for this exact analog is limited, pyrazolopyridine derivatives are extensively investigated in pharmaceutical research for their potential as kinase inhibitors , and some related structures have shown promising antimicrobial and antioxidant properties . This particular compound, with its benzyl substitution at the N1 position and amino and hydroxy functional groups, presents a versatile building block for further chemical exploration and SAR studies in drug discovery programs. The product is supplied for laboratory research purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-1-benzyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol typically involves the condensation of 5-aminopyrazoles with α-oxoketene dithioacetals. This reaction is catalyzed by trifluoracetic acid, leading to the formation of the desired pyrazolopyridine scaffold . The reaction conditions often include moderate temperatures and the use of organic solvents such as dichloromethane or ethanol.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

4-Amino-1-benzyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The amino and benzyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and in the presence of suitable solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

4-Amino-1-benzyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as a biological probe due to its ability to interact with various biomolecules.

Medicine: Research indicates its potential as a therapeutic agent, particularly in cancer treatment, due to its ability to inhibit CDK2 (Cyclin-Dependent Kinase 2).

Industry: It can be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 4-Amino-1-benzyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol involves its interaction with molecular targets such as CDK2. The compound binds to the active site of CDK2, inhibiting its activity and thereby disrupting the cell cycle progression . This inhibition leads to the induction of apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Comparison with Similar Compounds

Key Observations:

The carboxylic acid dihydrochloride derivative exhibits significantly higher aqueous solubility (due to ionic character) but reduced passive diffusion across biological membranes . The pyridin-6-one analog (e.g., 4-Aryl-5-cyano-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one) features a ketone group, which may stabilize resonance structures and alter reactivity compared to hydroxyl-containing analogs .

Synthetic Methodologies :

• The target compound’s synthesis likely involves multi-step functionalization of the pyrazolo-pyridine core, whereas the ethyl analog (C₈H₁₃N₃O) may be synthesized via simpler alkylation routes .
• The pyridin-6-one derivative is synthesized using ionic liquid ([bmim][BF₄]) and FeCl₃ catalysis, emphasizing green chemistry principles .

Research Findings and Implications

Bioactivity Potential: Pyrazolo-pyridine derivatives with amino and hydroxyl groups (e.g., the target compound) are hypothesized to interact with ATP-binding pockets in kinases due to their hydrogen-bonding capabilities . The pyrimidine-dione analog (C₁₀H₉N₅O₂) has shown inhibitory activity against phosphodiesterase enzymes, suggesting structural flexibility for diverse targets .

Stability and Solubility :

• The dihydrochloride salt (C₇H₁₁Cl₂N₃O₂) demonstrates superior stability under acidic conditions, making it suitable for oral formulation .
• The ethyl analog (C₈H₁₃N₃O) may exhibit faster metabolic clearance due to reduced steric hindrance .

Q & A

Q. What are the recommended methods for synthesizing 4-Amino-1-benzyl-pyrazolo[3,4-c]pyridin-3-ol derivatives, and how can reaction yields be optimized?

Synthesis typically involves multi-step pathways, such as cyclocondensation of aminopyrazole precursors with ketones or aldehydes under acidic conditions. Key steps include:

• Temperature control : Maintain 80–100°C in polar aprotic solvents (e.g., DMF or DMSO) to facilitate ring closure .
• Catalyst selection : Use Lewis acids like ZnCl₂ or BF₃·Et₂O to enhance regioselectivity .
• Purification : Employ column chromatography (silica gel, eluent: CH₂Cl₂/MeOH 9:1) to isolate products with >95% purity .
  Yield optimization requires iterative testing of solvent systems, stoichiometry, and reaction time.

Q. How can the structural integrity of 4-Amino-1-benzyl-pyrazolo[3,4-c]pyridin-3-ol be confirmed post-synthesis?

Use a combination of spectroscopic and chromatographic techniques:

• ¹H/¹³C NMR : Identify characteristic peaks (e.g., benzyl CH₂ at δ 4.5–5.0 ppm, pyrazole NH at δ 10–12 ppm) .
• High-resolution mass spectrometry (HRMS) : Confirm molecular weight with <2 ppm error .
• X-ray crystallography : Resolve tautomeric forms (e.g., 1H vs. 3H configurations) in solid-state structures .

Q. What strategies mitigate solubility challenges during in vitro assays for this compound?

• Salt formation : Convert the free base to a hydrochloride salt (e.g., using HCl/EtOH) to enhance aqueous solubility .
• Co-solvents : Use DMSO (≤1% v/v) or cyclodextrin-based formulations to maintain bioactivity without precipitation .
• pH adjustment : Buffer solutions to pH 6–7 to stabilize the zwitterionic form .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to explore the pharmacological potential of this compound?

• Core modifications : Introduce substituents at the pyrazole N1 (e.g., alkyl vs. aryl groups) to assess impact on target binding .
• Functional group variation : Replace the 3-hydroxyl group with bioisosteres (e.g., sulfonamide, carboxylate) to modulate potency .
• In vitro screening : Test analogs against kinase panels (e.g., EGFR, CDK2) using fluorescence polarization assays .
  Data should be analyzed via multivariate regression to identify key pharmacophoric features .

Q. How should researchers resolve contradictions in reported biological activity data for pyrazolo-pyridine analogs?

• Standardize assays : Use identical cell lines (e.g., HEK293 for kinase inhibition) and controls to minimize variability .
• Metabolic stability testing : Compare hepatic microsomal degradation rates (e.g., human vs. rodent) to explain species-specific discrepancies .
• Orthogonal validation : Confirm target engagement via SPR (surface plasmon resonance) or ITC (isothermal calorimetry) .

Q. What in silico approaches are effective for predicting the compound’s interaction with biological targets?

• Molecular docking : Use AutoDock Vina or Schrödinger Glide to model binding to ATP pockets (e.g., kinases) .
• MD simulations : Run 100-ns trajectories in GROMACS to assess conformational stability in lipid bilayers .
• ADMET prediction : Apply SwissADME or ADMETLab 2.0 to forecast bioavailability and toxicity .

Q. How can researchers optimize analytical methods for quantifying trace impurities in synthesized batches?

• HPLC-DAD : Use a C18 column (gradient: 0.1% TFA in H₂O/ACN) with UV detection at 254 nm .
• LC-MS/MS : Quantify impurities <0.1% using MRM (multiple reaction monitoring) modes .
• Forced degradation studies : Expose the compound to heat (40°C), light (ICH Q1B), and acidic/basic conditions to identify labile groups .

Q. What experimental designs are recommended for studying metabolic pathways of this compound?

• Radiolabeled tracers : Synthesize ¹⁴C-labeled analogs to track hepatic metabolites via scintillation counting .
• CYP inhibition assays : Use recombinant CYP isoforms (e.g., CYP3A4, 2D6) to identify metabolic liabilities .
• Bile cannulation studies : Collect bile from rodent models to isolate phase II conjugates (e.g., glucuronides) .